Cas no 1392804-83-9 (1-oxa-7-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid)

• Product Name: 1-oxa-7-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid
• CAS No: 1392804-83-9
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 4674845
• PubChem ID: 72208136
• Update Time: 2025-05-19

1-oxa-7-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-oxa-6-azaspiro[3.4]octane 2,2,2-trifluoroacetate
• 1-OXA-6-AZASPIRO[3.4]OCTANE; TRIFLUOROACETIC ACID
• PB38333
• SB21694
• 1-Oxa-6-azaspiro[3.4]octane trifluoroacetate
• 1-oxa-7-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid
• CS2754
• CS-0183402
• 1392804-83-9
• 1-oxa-6-azaspiro[3.4]octane2,2,2-trifluoroacetate
• 1-Oxa-7-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid

• MDL： MFCD23106154
• Inchi： 1S/C6H11NO.C2HF3O2/c1-3-7-5-6(1)2-4-8-6;3-2(4,5)1(6)7/h7H,1-5H2;(H,6,7)
• InChI Key： JQHIQHPMJARUCS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1CCC21CNCC2

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1-oxa-7-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid

1-Oxa-7-Azaspiro[3.4]octane; 2,2,2-Trifluoroacetic Acid: A Comprehensive Overview

The compound with CAS No 1392804-83-9, commonly referred to as 1-oxa-7-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which combines a seven-membered ring containing an oxygen atom and a nitrogen atom, along with a trifluoroacetic acid moiety. The spirocyclic framework of this compound is particularly intriguing due to its potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of spirocyclic compounds like 1-oxa-7-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid in medicinal chemistry. The spirocyclic structure allows for unique steric and electronic properties, making it an ideal candidate for designing bioactive molecules. Researchers have explored the potential of this compound as a building block for constructing complex molecular architectures with tailored pharmacokinetic profiles.

The synthesis of 1-oxa-7-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functionalization with the trifluoroacetic acid group, which introduces additional functionality to the molecule. The use of modern synthetic techniques, such as catalytic asymmetric synthesis and click chemistry, has significantly enhanced the efficiency and scalability of this process.

In terms of applications, 1-oxa-7-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid has shown promise in various fields. In drug discovery, its spirocyclic structure has been leveraged to design molecules with improved bioavailability and selectivity. Additionally, the trifluoroacetic acid moiety contributes to the compound's stability and reactivity, making it suitable for use in advanced materials such as polymers and coatings.

Recent advancements in computational chemistry have further elucidated the properties of 1-oxa-7-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in various chemical environments. These studies have also highlighted the potential of this compound as a catalyst in organic reactions.

The integration of experimental and computational approaches has been instrumental in understanding the behavior of 1-oxa-7-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid at the molecular level. This has paved the way for its application in emerging fields such as nanotechnology and green chemistry.

In conclusion, 1-oxa-7-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines.